molecular formula C14H11IN2O2 B5871702 N'-[(3-iodobenzoyl)oxy]benzenecarboximidamide

N'-[(3-iodobenzoyl)oxy]benzenecarboximidamide

Cat. No. B5871702
M. Wt: 366.15 g/mol
InChI Key: NSPDMDFOADWFPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-[(3-iodobenzoyl)oxy]benzenecarboximidamide, also known as IBOPIM, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. IBOPIM belongs to the class of benzimidazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N'-[(3-iodobenzoyl)oxy]benzenecarboximidamide is not fully understood, but studies have shown that it can inhibit the activity of certain enzymes and proteins involved in cell proliferation and survival. It has been shown to inhibit the activity of topoisomerase I and II, which are enzymes involved in DNA replication and repair. It has also been shown to inhibit the activity of NF-kB, a protein involved in inflammation and cell survival.
Biochemical and Physiological Effects:
Studies have shown that N'-[(3-iodobenzoyl)oxy]benzenecarboximidamide can induce apoptosis in cancer cells and inhibit the growth of cancer cells. It has also been shown to have neuroprotective effects and can potentially be used for the treatment of neurodegenerative diseases. N'-[(3-iodobenzoyl)oxy]benzenecarboximidamide has also been shown to have antibacterial and antifungal properties, making it a potential candidate for the treatment of infectious diseases.

Advantages and Limitations for Lab Experiments

N'-[(3-iodobenzoyl)oxy]benzenecarboximidamide has several advantages for lab experiments, including its high yield synthesis method and its potential therapeutic applications in various fields. However, there are also limitations to its use in lab experiments, including its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of N'-[(3-iodobenzoyl)oxy]benzenecarboximidamide. Further studies are needed to fully understand its mechanism of action and its potential therapeutic applications in various fields. Studies are also needed to determine its toxicity and potential side effects. N'-[(3-iodobenzoyl)oxy]benzenecarboximidamide can potentially be modified to improve its solubility and bioavailability, making it a more effective therapeutic agent. Further studies are also needed to determine its potential use in combination with other drugs for the treatment of various diseases.

Synthesis Methods

N'-[(3-iodobenzoyl)oxy]benzenecarboximidamide can be synthesized using various methods, including the reaction of 3-iodobenzoic acid with benzoyl chloride in the presence of a base, followed by reaction with o-phenylenediamine in the presence of a dehydrating agent. Another method involves the reaction of 3-iodobenzoic acid with 2-aminophenol in the presence of a dehydrating agent, followed by reaction with benzoyl chloride. Both methods result in the formation of N'-[(3-iodobenzoyl)oxy]benzenecarboximidamide with high yields.

Scientific Research Applications

N'-[(3-iodobenzoyl)oxy]benzenecarboximidamide has been studied for its potential therapeutic applications in various fields, including cancer research, neurodegenerative diseases, and infectious diseases. Studies have shown that N'-[(3-iodobenzoyl)oxy]benzenecarboximidamide can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. It has also been shown to have neuroprotective effects and can potentially be used for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N'-[(3-iodobenzoyl)oxy]benzenecarboximidamide has also been studied for its antibacterial and antifungal properties, making it a potential candidate for the treatment of infectious diseases.

properties

IUPAC Name

[(Z)-[amino(phenyl)methylidene]amino] 3-iodobenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11IN2O2/c15-12-8-4-7-11(9-12)14(18)19-17-13(16)10-5-2-1-3-6-10/h1-9H,(H2,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NSPDMDFOADWFPV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=NOC(=O)C2=CC(=CC=C2)I)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)/C(=N/OC(=O)C2=CC(=CC=C2)I)/N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11IN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.